Cas no 1005647-45-9 ((2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one)

(2E)-1-[3-(Difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one is a fluorinated chalcone derivative with potential applications in medicinal chemistry and material science. Its structure features a difluoromethoxy group, which enhances metabolic stability and bioavailability, and a 1,5-dimethylpyrazole moiety, contributing to its selective binding properties. The α,β-unsaturated ketone (enone) system allows for Michael addition reactions, making it a versatile intermediate for further functionalization. This compound exhibits strong electrophilic character, suitable for nucleophilic attack in synthetic pathways. Its rigid conjugated framework may also impart fluorescence or optoelectronic properties. The difluoromethoxy substituent improves lipophilicity, facilitating membrane permeability in bioactive contexts. This compound is of interest for drug discovery and advanced material development.
(2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one structure
1005647-45-9 structure
Product Name:(2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one
CAS No:1005647-45-9
MF:C15H14F2N2O2
MW:292.280670642853
CID:5380487
Update Time:2025-05-24

(2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(Difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2-propen-1-one
    • (2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one
    • Inchi: 1S/C15H14F2N2O2/c1-10-12(9-18-19(10)2)6-7-14(20)11-4-3-5-13(8-11)21-15(16)17/h3-9,15H,1-2H3
    • InChI Key: NTYWQTLMIYKARK-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC(OC(F)F)=C1)(=O)C=CC1=C(C)N(C)N=C1

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 424.4±45.0 °C(Predicted)
  • pka: 1.93±0.10(Predicted)

(2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one Pricemore >>

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Additional information on (2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one

Recent Advances in the Study of (2E)-1-[3-(Difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one (CAS: 1005647-45-9)

The compound (2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one (CAS: 1005647-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chalcone derivative, characterized by its unique structural features, including a difluoromethoxy group and a dimethylpyrazole moiety, has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of the difluoromethoxy group significantly improves the compound's metabolic stability and bioavailability, making it a promising candidate for further drug development. The study also highlighted the compound's ability to selectively inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, (2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one has shown promising results in oncology research. A preclinical study conducted by a team at the National Cancer Institute (2024) revealed that the compound exhibits potent antiproliferative effects against several cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of protein kinases that are critical for cancer cell survival and proliferation. These findings underscore the compound's potential as a lead molecule for the development of novel anticancer therapies.

Further investigations into the compound's pharmacokinetic profile have been conducted to assess its suitability for clinical applications. A recent pharmacokinetic study (2024) reported that the compound demonstrates favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. However, the study also identified areas for improvement, such as reducing hepatic clearance to enhance systemic exposure. These insights are crucial for guiding the design of next-generation derivatives with optimized drug-like properties.

The safety and toxicological profile of (2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one has also been evaluated in recent studies. Acute and subchronic toxicity studies in animal models indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These results provide a solid foundation for advancing the compound into further stages of preclinical development.

In conclusion, the latest research on (2E)-1-[3-(difluoromethoxy)phenyl]-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one (CAS: 1005647-45-9) highlights its potential as a versatile therapeutic agent with applications in inflammation and oncology. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for future clinical trials. The compound's unique structural features and promising biological activities make it a valuable addition to the arsenal of drug candidates in chemical biology and medicinal chemistry.

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